Cas no 6099-86-1 (cyclohexylmethyl chloroformate)

cyclohexylmethyl chloroformate structure
6099-86-1 structure
Product name:cyclohexylmethyl chloroformate
CAS No:6099-86-1
MF:C21H25NO11
MW:467.4233
MDL:MFCD24141267
CID:513951
PubChem ID:80195

cyclohexylmethyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid,cyclohexylmethyl ester
    • (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-(4-methyl-2-oxochromen-7-yl)oxy-6-[(2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
    • cyclohexylmethyl chloroformate
    • cyclohexylmethyl carbonochloridate
    • MDL: MFCD24141267

Computed Properties

  • Exact Mass: 176.06049
  • Monoisotopic Mass: 176.060407
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.111
  • Boiling Point: 224.3°C at 760 mmHg
  • Flash Point: 73.8°C
  • Refractive Index: 1.461
  • PSA: 26.3

cyclohexylmethyl chloroformate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-220728-0.5g
cyclohexylmethyl chloroformate
6099-86-1 95%
0.5g
$501.0 2023-09-16
TRC
C993873-10mg
cyclohexylmethyl chloroformate
6099-86-1
10mg
$ 50.00 2022-06-06
Chemenu
CM463930-1g
cyclohexylmethyl chloroformate
6099-86-1 95%+
1g
$696 2023-02-02
Enamine
EN300-220728-10.0g
cyclohexylmethyl chloroformate
6099-86-1 95%
10g
$2762.0 2023-06-08
Enamine
EN300-220728-2.5g
cyclohexylmethyl chloroformate
6099-86-1 95%
2.5g
$1260.0 2023-09-16
Aaron
AR00ESPL-5g
Cyclohexylmethyl chloroformate
6099-86-1 95%
5g
$1692.00 2025-01-24
Enamine
EN300-220728-5g
cyclohexylmethyl chloroformate
6099-86-1 95%
5g
$1862.0 2023-09-16
A2B Chem LLC
AG89293-1g
cyclohexylmethyl chloroformate
6099-86-1 95%
1g
$711.00 2024-04-19
1PlusChem
1P00ESH9-5g
Cyclohexylmethyl chloroformate
6099-86-1 95%
5g
$1208.00 2025-03-14
A2B Chem LLC
AG89293-100mg
cyclohexylmethyl chloroformate
6099-86-1 95%
100mg
$268.00 2024-04-19

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